2,5-Bis(1-phenylethyl)benzene-1,4-diol

• CAS No.: 743-83-9
• Molecular Formula: C22H22O2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 2,5-bis(1-phenylethyl)benzene-1,4-diol
• InChI: InChI=1S/C22H22O2/c1-15(17-9-5-3-6-10-17)19-13-22(24)20(14-21(19)23)16(2)18-11-7-4-8-12-18/h3-16,23-24H,1-2H3
• InChI Key: VXQLTVHJJGSMKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C2=CC(=C(C=C2O)C(C)C3=CC=CC=C3)O

Description

2,5-Bis(1-phenylethyl)benzene-1,4-diol is a synthetic hydroquinone derivative of interest in chemical and biochemical research. Its molecular structure features a benzene-1,4-diol core symmetrically substituted at the 2 and 5 positions with 1-phenylethyl groups, a structure closely related to 2,5-bis[[(1R)-1-phenylethyl]iminomethyl]benzene-1,4-diol . The hydroquinone moiety is a recognized pharmacophore known to participate in redox processes, and its derivatives are frequently investigated as building blocks in organic synthesis, as ligands for metal complexes, and in the development of novel polymeric materials. Researchers are exploring this compound for its potential as a precursor in catalytic systems or as a monomer for functional polymers. The bulky 1-phenylethyl substituents are expected to influence the compound's stereochemistry and physical properties, potentially leading to unique selectivity in its applications. Handling all chemicals with appropriate safety precautions is essential. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Morpholine-Functionalized Derivatives

Compounds such as 2,5-bis[(morpholin-4-yl)methyl]benzene-1,4-diol (DMHQ) and its analogs (e.g., MMHQ, sym-DDHQ) are synthesized via Mannich reactions. These derivatives exhibit variable aqueous solubility (e.g., DMHQ initially shows 1.7 M solubility in deuterated chloroform, but this drops to <0.1 M due to polymorphism) . The morpholine groups introduce polar N and O atoms, enhancing solubility in polar solvents but complicating stability. In contrast, 2,5-Bis(1-phenylethyl)benzene-1,4-diol lacks such polar groups, likely reducing solubility but increasing hydrophobicity-driven stability.

Property	DMHQ	2,5-Bis(1-phenylethyl)benzene-1,4-diol (Inferred)
Solubility	1.7 M (initial, in CDCl₃)	Likely low (hydrophobic substituents)
Stability	Polymorphism issues	Enhanced steric protection
Applications	Flow battery electrolytes	Potential redox-active materials

Benzimidazole/Imidazole-Based Derivatives

Derivatives like 2,5-bis(4,5-diphenyl-1H-imidazol-2-yl)benzene-1,4-diol (BDIBD) are designed for excited-state double proton transfer (ESDPT) properties, enabling broad optical responses for organic lasers and displays . The imidazole rings strengthen intramolecular hydrogen bonds, facilitating proton transfer. In contrast, the 1-phenylethyl groups in the target compound lack hydrogen-bonding sites, which may limit ESDPT activity but improve thermal stability.

Tautomerism-Dependent COF Building Blocks

The model compound 2,5-bis((E)-(phenylimino)methyl)benzene-1,4-diol (BPH) forms iminol/cis-ketoenamine tautomers in covalent organic frameworks (COFs), enabling humidity-sensitive charge-transfer states . The 1-phenylethyl substituents in the target compound may suppress tautomerism due to steric constraints, reducing sensitivity to environmental factors like humidity but improving structural rigidity.

Enzyme-Inhibiting Derivatives

Hydroquinone (benzene-1,4-diol) and its derivative 2,5-dihydroxybenzoic acid exhibit distinct binding modes in enzyme inhibition. For example, hydroquinone binds carbonic anhydrase via its diol groups, while 2,5-dihydroxybenzoic acid adds a carboxylic acid group, altering interactions . The 1-phenylethyl groups in the target compound may sterically hinder enzyme binding, reducing inhibitory efficacy but increasing selectivity for hydrophobic active sites.

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing 2,5-Bis(1-phenylethyl)benzene-1,4-diol, and how can reaction conditions be systematically optimized?

• Methodological Answer : Multi-step organic synthesis is typically employed, involving Friedel-Crafts alkylation or hydroxylation reactions. Optimize reaction parameters (e.g., temperature, solvent polarity, catalyst loading) using factorial design experiments to maximize yield and purity . Characterization via $^1H$-NMR, $^{13}C$-NMR, and HPLC-MS is critical to confirm structural integrity .

Q. Which spectroscopic techniques are most effective for characterizing 2,5-Bis(1-phenylethyl)benzene-1,4-diol, and how should data interpretation be validated?

• Methodological Answer : Use a combination of UV-Vis spectroscopy (to confirm phenolic hydroxyl groups), FT-IR (for O-H and C-O stretching bands), and high-resolution mass spectrometry (HR-MS) for molecular weight confirmation. Cross-validate results with computational tools like density functional theory (DFT) to ensure spectral assignments align with predicted vibrational modes .

Q. What safety precautions are essential when handling this compound in catalytic or biological studies?

• Methodological Answer : Refer to GHS hazard classifications (e.g., skin/eye irritation) and implement engineering controls (fume hoods) and PPE (gloves, goggles). Design experiments with minimized exposure by using micro-scale techniques and automated dispensing systems .

Advanced Research Questions

Q. How can researchers assess the stability of 2,5-Bis(1-phenylethyl)benzene-1,4-diol under varying pH, temperature, and oxidative conditions?

• Methodological Answer : Conduct accelerated stability studies using factorial design to test interactions between variables (e.g., pH 2–12, 25–80°C). Monitor degradation via HPLC and identify byproducts using LC-MS. Apply kinetic modeling (e.g., Arrhenius equation) to predict shelf-life under storage conditions .

Q. What computational strategies are suitable for predicting the compound’s reactivity or binding affinity in biological systems?

• Methodological Answer : Employ molecular docking (e.g., AutoDock Vina) to simulate interactions with target proteins. Validate predictions with in vitro assays (e.g., enzyme inhibition). Use DFT calculations to map electron density and identify reactive sites .

Q. How should contradictions in reported biological activity data (e.g., antioxidant vs. pro-oxidant effects) be resolved?

• Methodological Answer : Replicate studies under standardized conditions (e.g., oxygen radical absorbance capacity (ORAC) assay vs. DPPH scavenging). Control variables such as solvent polarity and concentration gradients. Perform meta-analyses of existing data to identify confounding factors .

Q. What experimental frameworks can address gaps in environmental fate or ecotoxicity data for this compound?

• Methodological Answer : Design microcosm studies to track biodegradation pathways using $^{14}C$-labeled analogs. Assess acute/chronic toxicity in model organisms (e.g., Daphnia magna) following OECD guidelines. Pair with QSAR models to predict environmental persistence .

Q. How can theoretical frameworks (e.g., electron transfer mechanisms) guide research on this compound’s redox behavior?

• Methodological Answer : Link experimental observations (cyclic voltammetry) to Marcus theory or Hammett constants. Use these frameworks to rationalize substituent effects on redox potentials and design derivatives with tailored electrochemical properties .

Methodological Notes

• Data Validation : Cross-reference experimental results with PubChem datasets and avoid reliance on non-peer-reviewed sources (e.g., commercial databases) .
• Ethical Compliance : Adhere to non-medical research guidelines; prohibit human/animal testing unless explicitly approved for academic purposes .